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Compound of Interest

Compound Name: Spiro[3.5]nonan-2-ol

Cat. No.: B2637614 Get Quote

An In-depth Technical Guide on Spiro[3.5]nonan-2-ol: Physicochemical Properties

This guide provides core technical information regarding the chemical compound

Spiro[3.5]nonan-2-ol, with a focus on its fundamental molecular properties. The data

presented is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Molecular Data
Spiro[3.5]nonan-2-ol is a saturated bicyclic alcohol. Its structure consists of a cyclobutane ring

and a cyclohexane ring sharing a single carbon atom, with a hydroxyl group attached to the

cyclobutane ring at position 2.

The fundamental physicochemical properties of Spiro[3.5]nonan-2-ol are summarized below.

Table 1: Molecular Properties of Spiro[3.5]nonan-2-ol
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Property Value

Molecular Formula C₉H₁₆O

Molecular Weight 140.22 g/mol

Canonical SMILES C1CC2(CCC1)C(C2)O

InChI
InChI=1S/C9H16O/c10-8-6-9(1-2-3-7-9)4-5-

8/h8,10H,1-7H2

CAS Number 15945-38-7

Logical Relationship of Molecular Properties
The molecular formula and structure are intrinsically linked to the molecular weight of the

compound. The diagram below illustrates this fundamental relationship.

Molecular Structure
(Spiro[3.5]nonan-2-ol)

Elemental Composition
(9 Carbon, 16 Hydrogen, 1 Oxygen)

determines

Molecular Formula
(C₉H₁₆O)

is represented by

Molecular Weight
(140.22 g/mol)

calculated using

Atomic Weights
(C: ~12.01, H: ~1.01, O: ~16.00)

sum of
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Caption: Relationship between molecular structure and molecular weight.

Experimental Protocols
Detailed experimental protocols for Spiro[3.5]nonan-2-ol are context-dependent, relating to its

synthesis, purification, or use in further reactions. A generalized protocol for its synthesis might

involve the reduction of the corresponding ketone, Spiro[3.5]nonan-2-one.

Example Synthetic Protocol: Reduction of Spiro[3.5]nonan-2-one

Dissolution: Dissolve Spiro[3.5]nonan-2-one in a suitable solvent (e.g., methanol or ethanol)

in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Cooling: Cool the solution in an ice bath to 0°C.

Reduction: Add a reducing agent, such as sodium borohydride (NaBH₄), portion-wise to the

stirred solution. The amount of reducing agent should be in slight molar excess relative to the

ketone.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until

the starting material is consumed.

Quenching: Slowly add a quenching agent, such as water or a dilute acid (e.g., 1M HCl), to

neutralize the excess reducing agent.

Extraction: Extract the product from the aqueous layer using an organic solvent (e.g., diethyl

ether or ethyl acetate).

Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), filter, and

concentrate under reduced pressure. The crude product can be further purified by column

chromatography or distillation.

Signaling Pathways
As of the current knowledge base, Spiro[3.5]nonan-2-ol is not widely documented as a

modulator of specific biological signaling pathways. Its primary role is typically as a synthetic
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intermediate or a structural motif in medicinal chemistry research. Further studies would be

required to elucidate any potential biological activity and associated signaling cascades.

To cite this document: BenchChem. [Spiro[3.5]nonan-2-ol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2637614#spiro-3-5-nonan-2-ol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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